5-Fluoro-3-(3-trifluoromethylphenyl)benzoic acid

• IUPAC Name: 3-fluoro-5-[3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H8F4O2/c15-12-6-9(4-10(7-12)13(19)20)8-2-1-3-11(5-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key: LDSUMHOIDRPNPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H8F4O2
• DSSTOX Substance ID: DTXSID10691145
• Molecular Weight: 284.20 g/mol
• CAS RN: 1261772-10-4

Description

“5-Fluoro-3-(3-trifluoromethylphenyl)benzoic acid” is a chemical compound with the CAS Number: 1261772-10-4. Its IUPAC name is 5-fluoro-3’-(trifluoromethyl)[1,1’-biphenyl]-3-carboxylic acid. The compound has a molecular weight of 284.21.

Molecular Structure Analysis

The InChI code for “5-Fluoro-3-(3-trifluoromethylphenyl)benzoic acid” is 1S/C14H8F4O2/c15-12-6-9(4-10(7-12)13(19)20)8-2-1-3-11(5-8)14(16,17)18/h1-7H,(H,19,20). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fluorinated Naphthoic Acids : Research highlights the synthesis of various fluorinated naphthoic acids, including the 5-fluoro derivative, demonstrating the utility of fluorinated benzoic acids in synthesizing biologically active compounds (Tagat et al., 2002).

• Formation of Trinuclear Cobalt Cluster : A study explored the solvothermal assembly of Co(OAc)2·4H2O with 5-fluoro-2-hydroxy-benzoic acid, highlighting the potential of fluorinated benzoic acids in forming metal clusters with magnetic properties (Li et al., 2014).

• Development of Hyperbranched Poly(arylene ether)s : A new trifluoromethyl-activated trifluoro monomer was prepared using a 5-fluoro-3-trifluoromethylphenyl component, leading to the synthesis of polymers with high thermal stability and molecular weight (Banerjee et al., 2009).

• Quantitative Structure-Metabolism Relationships : Computational chemistry and NMR spectroscopy were used to study substituted benzoic acids, including 5-fluoro-3-trifluoromethylphenyl benzoic acid, to understand their metabolism and physicochemical properties (Ghauri et al., 1992).

Pharmaceutical and Biological Applications

• Synthesis of Antibacterial Agents : Research focused on synthesizing new fluorine-containing thiadiazolotriazinones, using compounds like 5-fluoro-3-trifluoromethylphenyl benzoic acid, for potential antibacterial applications (Holla et al., 2003).

• Cancer Research : Certain fluorinated 3,6-diaryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, synthesized using components like 5-fluoro-3-trifluoromethylphenyl benzoic acid, were evaluated for their anticancer activity, demonstrating moderate to good antiproliferative potency against various cancerous cell lines (Chowrasia et al., 2017).

• Catalysis in Nitrophenol Reduction : A study on Ag-NPs embedded in Zn3/Zn5-cluster-based metal-organic frameworks, utilizing 5-fluoro-3-trifluoromethylphenyl benzoic acid, showed enhanced catalytic efficiency for the reduction of nitrophenol (Wu et al., 2017).

• Anti-Convulsant and Anti-Inflammatory Activities : A series of 1,3,4-oxadiazole derivatives bearing 5-fluoro-3-trifluoromethylphenyl moiety were synthesized and screened for anti-convulsant and anti-inflammatory activities, showing significant biological activity (Bhat et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various proteins and enzymes in the body .

Mode of Action

It’s known that benzoic acid derivatives can be easily attached to molecule scaffolds through amination reactions . The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .

Pharmacokinetics

The fluorinated substituents in the compound are known to provide excellent lipophilicity and binding affinity, which could potentially impact its bioavailability .

Result of Action

A similar compound, 3-fluoro-5-(trifluoromethyl)benzoic acid, has been used as a fusion inhibitor of influenza a virus, exhibiting an inhibition of 022 µM on the membrane fusion between the virus and the endosome of host cells .

Action Environment

This compound represents an interesting area for future research due to its potential applications in drug discovery and medicinal chemistry .